1-Chloro-3-cyclopropoxy-5-methylbenzene

• Molecular Formula: C10H11ClO
• Molecular Weight: 182.64 g/mol
• IUPAC Name: 1-chloro-3-cyclopropyloxy-5-methylbenzene
• InChI: InChI=1S/C10H11ClO/c1-7-4-8(11)6-10(5-7)12-9-2-3-9/h4-6,9H,2-3H2,1H3
• InChI Key: HDQMBTWGPGLURL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Cl)OC2CC2

Description

1-Chloro-3-cyclopropoxy-5-methylbenzene (C₁₀H₁₁ClO) is a substituted benzene derivative featuring a chlorine atom at position 1, a cyclopropoxy group at position 3, and a methyl group at position 3. This compound’s unique structure combines halogenated, ether, and alkyl substituents, leading to distinct physicochemical properties. The cyclopropoxy group introduces steric strain due to its three-membered ring, while the chlorine and methyl groups influence electronic distribution and lipophilicity.

Preparation Methods

The synthesis of 1-Chloro-3-cyclopropoxy-5-methylbenzene can be achieved through several routes. One common method involves the chlorination of 3-cyclopropoxy-5-methylbenzene using chlorine gas in the presence of a catalyst such as iron(III) chloride (FeCl3). The reaction is typically carried out under controlled conditions to ensure selective chlorination at the desired position .

Industrial production methods may involve more scalable processes, such as continuous flow reactors, to produce the compound in larger quantities. These methods often optimize reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve high yields and purity.

Chemical Reactions Analysis

1-Chloro-3-cyclopropoxy-5-methylbenzene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as hydroxide ions (OH-) or amines (NH2-), under appropriate conditions. For example, reacting with sodium hydroxide (NaOH) can yield 3-cyclopropoxy-5-methylphenol.

Oxidation Reactions: The methyl group can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate (KMnO4) or chromic acid (H2CrO4).

Reduction Reactions: The compound can be reduced using reducing agents such as lithium aluminum hydride (LiAlH4) to yield the corresponding cyclopropoxy-methylbenzene.

Common reagents and conditions used in these reactions include catalysts like FeCl3 for chlorination, bases like NaOH for substitution, and oxidizing agents like KMnO4 for oxidation. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Chloro-3-cyclopropoxy-5-methylbenzene has several applications in scientific research:

Chemistry: It serves as a precursor for synthesizing more complex organic molecules. Its unique structure allows for the study of reaction mechanisms and the development of new synthetic methodologies.

Biology: The compound can be used in the study of enzyme-substrate interactions and the development of enzyme inhibitors.

Industry: It can be used in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism by which 1-Chloro-3-cyclopropoxy-5-methylbenzene exerts its effects depends on the specific application. In chemical reactions, the compound’s reactivity is influenced by the electron-withdrawing chlorine atom and the electron-donating cyclopropoxy and methyl groups. These substituents affect the compound’s electrophilicity and nucleophilicity, guiding its behavior in various reactions .

In biological systems, the compound may interact with specific molecular targets, such as enzymes or receptors, through non-covalent interactions like hydrogen bonding, van der Waals forces, and hydrophobic interactions. These interactions can modulate the activity of the target molecules, leading to potential therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Key Differences

The following compounds share partial structural similarities with 1-Chloro-3-cyclopropoxy-5-methylbenzene:

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features
1-Chloro-3-cyclopropoxy-5-methylbenzene	Cl (1), cyclopropoxy (3), CH₃ (5)	C₁₀H₁₁ClO	182.65 g/mol	Symmetrical 1,3,5 substitution; strained cyclopropoxy; moderate lipophilicity
1,3,5-Trichlorobenzene	Cl (1, 3, 5)	C₆H₃Cl₃	181.45 g/mol	High symmetry; all-Cl substitution; low solubility in polar solvents
1-Chloro-5-(chloromethyl)-3-methoxy-2-propoxybenzene	Cl (1), ClCH₂ (5), OCH₃ (3), OCH₂CH₂CH₃ (2)	C₁₁H₁₄Cl₂O₂	249.13 g/mol	Dual chlorine substituents; branched ether groups; higher molecular weight
4-n-Butoxy-3-chlorobenzotrifluoride	Cl (3), CF₃ (unknown), O(CH₂)₃CH₃ (4)	C₁₁H₁₂ClF₃O	252.66 g/mol	Trifluoromethyl group; long-chain ether; enhanced thermal stability

Property Comparison and Research Findings

• Reactivity :

  • The cyclopropoxy group in the target compound is more reactive than linear ethers (e.g., propoxy or butoxy) due to ring strain, making it prone to ring-opening reactions under acidic conditions .
  • Compared to 1,3,5-Trichlorobenzene (electron-withdrawing Cl groups), the target’s methyl and cyclopropoxy substituents create an electron-rich aromatic ring, favoring electrophilic substitution at the para position .

• Lipophilicity :

  • The methyl group increases lipophilicity (logP ~2.8 estimated) relative to 1,3,5-Trichlorobenzene (logP ~4.1), but less than compounds with trifluoromethyl groups (e.g., 4-n-Butoxy-3-chlorobenzotrifluoride, logP ~3.9) .

• Thermal Stability :

  • Symmetrical 1,3,5-substitution (as in the target and 1,3,5-Trichlorobenzene) enhances thermal stability compared to asymmetrical analogs. However, the cyclopropoxy group may lower decomposition temperatures relative to stable ethers like butoxy .

• Toxicity :

  • Chlorinated benzenes (e.g., 1,3,5-Trichlorobenzene) exhibit higher toxicity (LD₅₀ ~500 mg/kg in rats) due to bioaccumulation. The target compound’s methyl and cyclopropoxy groups likely reduce toxicity (estimated LD₅₀ >1000 mg/kg) .